Cas no 42116-21-2 (benzyl [(4,6-dimethylpyrimidin-2-yl)sulfanyl]formate)

• Product Name: benzyl [(4,6-dimethylpyrimidin-2-yl)sulfanyl]formate
• CAS No: 42116-21-2
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338161945343
• CID: 55516
• PubChem ID: 563496
• Update Time: 2025-10-23

benzyl [(4,6-dimethylpyrimidin-2-yl)sulfanyl]formate Chemical and Physical Properties

Names and Identifiers

• Benzyl-4,6-dimethyl-pyrimidine-2-thio formate
• O-BENZYL S-(4,6-DIMETHYL-2-PYRIMIDINYL)CARBONOTHIONATE
• Z-REAGENT
• CARBONOTHIOIC ACID S-(4,6-DIMETHYL-2-PYRIMIDINYL) O-(PHENYLMETHYL)ESTER
• benzyl-4,6-dimethylpyrimidyl-2 -thiol-carbonate
• carbonothionate
• benzyl S-4,6-dimethylpyrimidin-2-yl thiocarbonate
• S-(4,6-Dimethyl-2-pyrimidinyl)-carbonothioic acid benzyl ester
• ACETAMIDE,N-CYCLOPROPYL-2-[[2-(4-METHYLPHENYL)-4-QUINAZOLINYL]THIO]-
• benzyl (4,6-dimethylpyrimidin-2-yl)sulfanylformate
• 2-benzyloxycarbonylsulfanyl-4,6-dimethyl-pyrimidine
• benzyl S-(4,6-dimethylpyrimidin-2-yl) thiolcarbonate
• EINECS 255-662-5
• o-benzyl s-(4,6-dimethylpyrimidin-2-yl) carbonothioate
• benzyl [(4,6-dimethylpyrimidin-2-yl)sulfanyl]formate
• Benzyl S-(4,6-dimethylpyrimidin-2-yl)thiolcarbonate
• S-benzyloxycarbonyl-4,6-dimethyl-2-mercaptopyrimidine
• AKOS015901089
• o-benzyls-(4,6-dimethylpyrimidin-2-yl)carbonothioate
• BS-49274
• DTXSID80194956
• O-BENZYL S-4,6-DIMETHYLPYRIMIDIN-2-YL CARBONOTHIOATE
• 42116-21-2
• FT-0639762
• SCHEMBL7268455
• o-Benzyl S-(4,6-dimethyl-2-pyrimidinyl) thiocarbonate #
• Carbonothioic acid, S-(4,6-dimethyl-2-pyrimidinyl) O-(phenylmethyl) ester
• NS00057620
• [(4,6-dimethyl-2-pyrimidinyl)thio]formic acid (phenylmethyl) ester
• A825769
• MFCD00006082
• CS-0148553
• DB-050848

• MDL： MFCD00006082
• Inchi： 1S/C14H14N2O2S/c1-10-8-11(2)16-13(15-10)19-14(17)18-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3
• InChI Key： DGAUFTRWMCEXLW-UHFFFAOYSA-N
• SMILES： S(C(=O)OCC1C=CC=CC=1)C1=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 274.07800
• Monoisotopic Mass: 274.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.25
• Melting Point: 61-66 ºC
• Boiling Point: 455.2 °C at 760 mmHg
• Flash Point: 229.1 °C
• Refractive Index: 1.608
• PSA: 77.38000
• LogP: 3.52230
• Solubility: Not available

benzyl [(4,6-dimethylpyrimidin-2-yl)sulfanyl]formate Security Information

• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl [(4,6-dimethylpyrimidin-2-yl)sulfanyl]formate

Benzoic Acid Derivatives: A Focus on CAS No 42116-21-2

Benzoic acid derivatives have long been a subject of interest in organic chemistry due to their versatility and wide range of applications. Among these derivatives, the compound with CAS No 42116-21-2, commonly referred to as benzyl [(4,6-dimethylpyrimidin-2-yl)sulfanyl]formate, stands out for its unique structural features and potential uses in various fields.

The molecular structure of benzyl [(4,6-dimethylpyrimidin-2-yl)sulfanyl]formate is characterized by a benzyl group attached to a formate ester, which is further connected to a pyrimidine ring substituted with methyl groups at positions 4 and 6. This structure introduces interesting electronic properties and reactivity, making it a valuable compound in synthetic chemistry.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules. For instance, the sulfur-containing group in the molecule has been shown to enhance the pharmacokinetic properties of derivatives, making them more suitable for drug delivery systems.

In addition to its medicinal applications, benzyl [(4,6-dimethylpyrimidin-2-yl)sulfanyl]formate has also found use in material science. Its ability to form stable ester linkages makes it a candidate for polymer synthesis, particularly in the development of biodegradable materials. This application aligns with the growing demand for sustainable and eco-friendly materials in various industries.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. Recent advancements in catalytic methods have improved the efficiency of these reactions, leading to higher yields and better purity of the final product.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of benzyl [(4,6-dimethylpyrimidin-2-yl)sulfanyl]formate. These studies have revealed that the methyl substitutions on the pyrimidine ring play a crucial role in stabilizing certain transition states during chemical reactions, thereby influencing the overall reactivity of the compound.

Looking ahead, the compound's potential applications are expected to expand further with ongoing research into its catalytic properties and biocompatibility. Its unique combination of structural features makes it a promising candidate for both academic exploration and industrial applications.